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Compound of Interest

Compound Name: GSK180736A

Cat. No.: B1672363

An In-Depth Technical Guide to the Selectivity of GSK180736A, a GRK2 Inhibitor

Introduction

GSK180736A is a small molecule inhibitor initially developed as a Rho-associated, coiled-coil
containing protein kinase 1 (ROCK1) inhibitor.[1][2] Subsequent research identified it as a
potent, ATP-competitive inhibitor of G protein-coupled receptor kinase 2 (GRK2).[3] GRK2
plays a crucial role in the regulation of G protein-coupled receptor (GPCR) signaling, a pathway
central to numerous physiological processes. Dysregulation of GRK2 activity has been
implicated in conditions such as heart failure, making it a significant therapeutic target.[1]

This technical guide provides a comprehensive overview of the selectivity profile of
GSK180736A, presenting quantitative data, detailed experimental methodologies, and visual
diagrams of its mechanism of action and assessment workflows.

Data Presentation: Kinase Selectivity Profile

The inhibitory activity of GSK180736A has been evaluated against a panel of kinases to
determine its selectivity. The data, summarized below, reveals a complex profile where
GSK180736A shows high potency for ROCK1 and moderate, yet selective, potency for GRK2
over other GRK subfamilies.

Table 1: IC50 Values of GSK180736A Against a Panel of
Kinases
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Kinase Target IC50 Value Notes
Potent inhibitor.[1][3][4][5][6][7
GRK2 0.77 uM (770 nM) HE]ENel7)
[8]19]
Highly potent; originally
ROCK1 14 nM - 100 nM developed as a ROCK1
inhibitor.[3][4][5][71[9]
PKA 30 uM to >100 pM Weak inhibitor.[1][3][4][6][8][9]
Exhibits high selectivity for
GRK1 >100 uM
GRK2 over GRK1.[2][5][8][9]
Exhibits high selectivity for
GRK5 ~100 pM (logIC50 = -4.0)
GRK2 over GRK5.[5][8][9]
RSK1 3.1 uM (3,100 nM) Moderate inhibitor.[8][9]
p20S6K 2.85 uM (2,850 nM) Moderate inhibitor.[8][9]

Table 2: Selectivi i0s of GSK18073€

Comparison Selectivity Fold Reference
GRK2 vs. other GRKs >100-fold [11[3][4][6]
GRK2 vs. GRK1 & GRK5 >400-fold [2][5]
GRK2 vs. GRK5 ~300-fold [4][5]

Mandatory Visualization
Signaling Pathway Diagram
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Reaction Setup Kinase Reaction & Detection

6. Measure Luminescence:
Luciferase/Luciferin reaction
(Light < ADP)

3. Incubate:
—® Kinase phosphorylates
substrate (ATP -> ADP)

4. Add ADP-Glo™ Reagent:
Stop reaction & deplete
remaining ATP

1. Combine Kinase, 2. Add Inhibitor
Substrate, and ATP (GSK180736A)

5. Add Kinase Detection Reagent:
Convert ADP to ATP

Kinase Activity Assay Workflow (e.g., ADP-Glo)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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